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Compound of Interest

Compound Name: (2E)-Hexenoyl-CoA

Cat. No.: B1245581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2E)-Hexenoyl-CoA, also known as Hex-2-trans-enoyl-CoA, is a key intermediate in the

metabolic pathway of fatty acid beta-oxidation.[1][2] It serves as a substrate for several

enzymes, including enoyl-CoA hydratase, enoyl-coenzyme A reductase, acyl-CoA oxidase, and

acyl-CoA dehydrogenase.[1][2] Its central role in lipid metabolism makes it a critical molecule

for research in metabolic disorders, drug discovery, and bio-engineering. These application

notes provide detailed guidance on the handling, storage, and utilization of (2E)-Hexenoyl-
CoA in a laboratory setting.

Handling and Storage
Proper handling and storage of (2E)-Hexenoyl-CoA are crucial to maintain its integrity and

ensure experimental reproducibility. Acyl-CoA compounds are susceptible to both chemical and

enzymatic degradation.

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Handle the compound in a clean, designated area to avoid cross-contamination.
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Minimize exposure to atmospheric moisture and oxygen. It is recommended to work under

an inert atmosphere (e.g., nitrogen or argon) when preparing solutions for long-term storage.

Storage Conditions: (2E)-Hexenoyl-CoA is typically supplied as a solid. For optimal stability, it

should be stored under the following conditions:

Parameter Recommendation Rationale

Temperature Store at -20°C or below.

Low temperatures minimize

chemical degradation and

enzymatic activity.

Atmosphere

Store in a tightly sealed

container, preferably under an

inert gas (e.g., argon or

nitrogen).

Minimizes oxidation and

hydrolysis.

Light Protect from direct light.
Prevents potential photo-

degradation.

Solution Stability: Aqueous solutions of coenzyme A and its derivatives are unstable at basic

pH and should be stored frozen in aliquots at a pH between 2 and 6.[3] For short-term use,

solutions can be kept on ice. It is advisable to use freshly prepared solutions for experiments

whenever possible.

Physicochemical Properties
A summary of the key physicochemical properties of (2E)-Hexenoyl-CoA is provided below.
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Property Value

Molecular Formula C27H44N7O17P3S

Molecular Weight 863.66 g/mol

Appearance Solid

Solubility

Soluble in water.[3] Quantitative data for other

common laboratory solvents is not readily

available. It is advisable to perform small-scale

solubility tests before preparing stock solutions.

logP -2.181 (Experimentally determined)[4]

Metabolic Pathway Involvement
(2E)-Hexenoyl-CoA is an intermediate in the mitochondrial beta-oxidation of fatty acids.[1][2]

This pathway is a major source of cellular energy. The diagram below illustrates the position of

(2E)-Hexenoyl-CoA in this pathway.
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Preparation

Assay

Data Analysis

Prepare Assay Buffer
(e.g., 50 mM Tris-HCl, pH 7.4)

Mix Assay Buffer and
(2E)-Hexenoyl-CoA in Cuvette

Prepare (2E)-Hexenoyl-CoA
Working Solution

Prepare Enzyme Solution
(Purified enzyme or cell lysate)

Initiate Reaction by
Adding Enzyme Solution

Equilibrate to Assay Temperature
(e.g., 25°C or 37°C)

Monitor Decrease in Absorbance
at 263 nm over Time

Calculate the Rate of Reaction
(ΔA263/min)

Determine Enzyme Activity using
the Molar Extinction Coefficient

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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